Cas no 25126-32-3 (Sincalide)

• Product Name: Sincalide
• CAS No: 25126-32-3
• MF: C₄₉H₆₂N₁₀O₁₆S₃
• MW: 1143.26898813248
• MDL: MFCD00079849
• CID: 52646
• PubChem ID: 9833444
• Update Time: 2025-04-18

Sincalide Chemical and Physical Properties

Names and Identifiers

• Sincalide
• Cholecystokinin octapeptide
• CCK-8
• CCK Octapeptide, sulfated
• CCK-8 (sulfated)
• CHOLECYSTOKININ FRAGMENT 26-33 SULFATED
• Cholecystokinin Octapeptide (sulfated)
• Sincalide Acetate
• CCK 26-33,SULFATED
• CCK-8 Cholecystokinin octapeptide Pancreozymin C-terminal octapeptide Sincalide
• cholecystokinin-26-33
• SQ19844
• Pancreozymin C-terminal octapeptide
• Sincalide，CCK-8，SQ19844，Cholecystokinin octapeptide

• MDL： MFCD00079849
• Inchi： 1S/C49H62N10O16S3/c1-76-18-16-34(55-47(69)37(58-44(66)32(50)23-41(61)62)21-28-12-14-30(15-13-28)75-78(72,73)74)45(67)53-26-40(60)54-38(22-29-25-52-33-11-7-6-10-31(29)33)48(70)56-35(17-19-77-2)46(68)59-39(24-42(63)64)49(71)57-36(43(51)65)20-27-8-4-3-5-9-27/h3-15,25,32,34-39,52H,16-24,26,50H2,1-2H3,(H2,51,65)(H,53,67)(H,54,60)(H,55,69)(H,56,70)(H,57,71)(H,58,66)(H,59,68)(H,61,62)(H,63,64)(H,72,73,74)/t32-,34-,35-,36-,37-,38-,39-/m0/s1
• InChI Key： IZTQOLKUZKXIRV-YRVFCXMDSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CC(=O)O)=O)NC([C@H](CC1=CNC2C=CC=CC1=2)NC(CNC([C@H](CCSC)NC([C@H](CC1C=CC(=CC=1)OS(=O)(=O)O)NC([C@H](CC(=O)O)N)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1142.35000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 78
• Rotatable Bond Count: 40
• Complexity: 2180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 384
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Solubility: 0.05 M ammonium hydroxide: 1 mg/mL, clear, colorless
• Water Partition Coefficient: Soluble in water 1 g/L at 10°C.
• PSA: 485.78000
• LogP: 3.88830
• Solubility: Soluble in ammonia
• Merck: 13,8617
• Specific Rotation: D23 -18.4° (c = 0.7 in 1N NH3)

Sincalide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10-21
• Safety Term：S22;S24/25
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical Reagents